Cas no 2228653-61-8 (1-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl-2-methylpropan-2-ol)

• Product Name: 1-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl-2-methylpropan-2-ol
• CAS No: 2228653-61-8
• MF: C₁₀H₁₇N₃O
• MW: 195.261482000351
• CID: 6508657
• PubChem ID: 165694994
• Update Time: 2025-10-05

1-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl-2-methylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl-2-methylpropan-2-ol
• EN300-1754967
• 2228653-61-8
• 1-[1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl]-2-methylpropan-2-ol

• Inchi： 1S/C10H17N3O/c1-10(2,14)5-9-7-13(12-11-9)6-8-3-4-8/h7-8,14H,3-6H2,1-2H3
• InChI Key： VEHBHTNBARVQDB-UHFFFAOYSA-N
• SMILES： OC(C)(C)CC1=CN(CC2CC2)N=N1

Computed Properties

• Exact Mass: 195.137162174g/mol
• Monoisotopic Mass: 195.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 50.9Ų

Additional information on 1-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl-2-methylpropan-2-ol

Introduction to 1-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl-2-methylpropan-2-ol (CAS No. 2228653-61-8) and Its Emerging Applications in Chemical Biology

The compound 1-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl-2-methylpropan-2-ol, identified by its CAS number 2228653-61-8, represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. This triazole-containing alcohol derivative has garnered attention due to its unique structural features and promising biological activities, which make it a valuable candidate for further investigation in drug discovery and therapeutic development.

The structural framework of this compound is characterized by the presence of a cyclopropylmethyl substituent attached to a triazol ring, which is further linked to a 2-methylpropan-2-ol moiety. The cyclopropyl group is known for its ability to enhance metabolic stability and binding affinity, while the triazole ring is a common pharmacophore in medicinal chemistry due to its versatility in interacting with biological targets. The combination of these structural elements suggests that this compound may exhibit multiple modes of action, making it particularly interesting for exploring novel therapeutic strategies.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with various biological targets. Studies indicate that the triazol moiety can effectively engage with protein binding pockets, potentially modulating enzyme activity or receptor function. Furthermore, the cyclopropylmethyl group may contribute to favorable pharmacokinetic properties, such as improved solubility and reduced clearance rates. These features make this compound a compelling candidate for further optimization as a lead molecule in drug development.

In the context of current research trends, there is growing interest in developing small molecules that can modulate inflammatory pathways and immune responses. The 1H-1,2,3-triazol scaffold has been extensively studied for its anti-inflammatory properties, and derivatives thereof have shown promise in preclinical models. The addition of the cyclopropylmethyl group and the secondary alcohol functionality may enhance the compound's ability to interact with key inflammatory mediators, such as cytokines and chemokines. This could open up new avenues for treating chronic inflammatory diseases, where precise modulation of immune signaling is crucial.

Another area of interest is the potential application of this compound in anticancer research. The triazol ring has been identified as a key structural element in several FDA-approved anticancer drugs, demonstrating its ability to disrupt critical cellular processes involved in tumor growth and survival. By incorporating this motif into a molecule with a cyclopropylmethyl substituent and an alcohol group, researchers aim to develop compounds that can selectively target cancer cells while minimizing toxicity to healthy tissues. Preliminary data suggest that this compound may inhibit key enzymes involved in DNA replication and cell proliferation, offering a promising lead for further investigation.

The synthesis of 1-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl-2-methylpropan-2-ol presents unique challenges due to the complexity of its structure. However, recent advances in synthetic methodology have made it more feasible to access such molecules with high purity and yield. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly useful in constructing the triazole ring system efficiently. Additionally, protecting group strategies have been employed to ensure regioselective functionalization at multiple sites within the molecule.

Once synthesized, the compound is subjected to rigorous biological testing to evaluate its potency and selectivity against various targets. High-throughput screening (HTS) platforms are often utilized to identify hits that exhibit significant activity against relevant biological pathways. Following HTS hits identification, structure-activity relationship (SAR) studies are conducted to optimize the compound's pharmacological profile. These studies involve systematic modifications of specific structural features, such as replacing or altering the cyclopropylmethyl, triazol, or alcohol moieties.

The integration of machine learning and artificial intelligence into drug discovery workflows has significantly accelerated the process of identifying promising candidates like this one. Predictive models can now forecast biological activity based on molecular descriptors derived from quantum mechanical calculations or experimental data sets. This approach allows researchers to prioritize compounds for synthesis based on their predicted efficacy and safety profiles.

In conclusion,1-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yll-methylpropanalcohol (CAS No: 2228653 - 61 - 8) represents a structurally intriguing molecule with significant potential in chemical biology and pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for further exploration as a lead molecule in drug development efforts aimed at treating inflammatory diseases and cancer. With continued advancements in synthetic chemistry and computational biology,this compound holds promise as an important contributor to future therapeutic innovations.